Cas no 142750-32-1 (Buddlenoid A)

• Product Name: Buddlenoid A
• CAS No: 142750-32-1
• MF: C₃₀H₂₆O₁₃
• MW: 594.519649982452
• CID: 191419
• PubChem ID: 5315462
• Update Time: 2025-06-11

Buddlenoid A Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyranosyl]oxy]-
• 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-b-D-glucopyran
• 2-Propenoicacid, 3-(4-hydroxyphenyl)-, 6'-ester with 7-(b-D-glucopyranosyloxy)-3,5-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one,(E)-
• 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]- (9CI)
• 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[[6-O-[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-, (E)-
• Biondnoid A
• Buddlenoi
• buddlenoid A
• FS-8160
• CHEMBL449937
• AKOS040761435
• CHEBI:191758
• DTXSID901317908
• 142750-32-1
• [(2R,3S,4S,5R,6S)-6-[3,5-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-(4-hydroxyphenyl)-7-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-beta-D-glucopyranosyl]oxy]-
• (6-{[3,5-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl]oxy}-3,4,5-trihydroxyoxan-2-yl)methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoic acid
• ((2R,3S,4S,5R,6S)-6-(3,5-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• (6-((3,5-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)-3,4,5-trihydroxyoxan-2-yl)methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoic acid
• Buddlenoid A

• Inchi： 1S/C30H26O13/c31-16-6-1-14(2-7-16)3-10-22(34)40-13-21-24(35)26(37)28(39)30(43-21)41-18-11-19(33)23-20(12-18)42-29(27(38)25(23)36)15-4-8-17(32)9-5-15/h1-12,21,24,26,28,30-33,35,37-39H,13H2/b10-3+/t21-,24-,26+,28-,30-/m1/s1
• InChI Key： GVLNXQDHAFPPFW-HESOAOHTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=CC=1)O)=O)O)O)O)OC1=CC(=C2C(C(=C(C3C=CC(=CC=3)O)OC2=C1)O)=O)O

Computed Properties

• Exact Mass: 594.13734088g/mol
• Monoisotopic Mass: 594.13734088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 213

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides

Additional information on Buddlenoid A

Recent Advances in the Study of Buddlenoid A (142750-32-1): A Promising Compound in Chemical Biology and Medicine

Buddlenoid A (CAS: 142750-32-1) is a naturally occurring compound that has recently garnered significant attention in the field of chemical biology and medicinal research. This compound, isolated from the Buddleja species, exhibits a unique structural framework and a range of bioactive properties, making it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its pharmacological mechanisms, optimizing its synthesis, and exploring its potential in treating various diseases, including cancer, inflammation, and infectious diseases.

One of the key breakthroughs in the study of Buddlenoid A is its potent anti-inflammatory activity. A 2023 study published in the Journal of Natural Products demonstrated that Buddlenoid A significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study employed a combination of in vitro assays and molecular docking simulations to identify the compound's interaction with the NF-κB signaling pathway, suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant given the growing need for safer and more effective anti-inflammatory drugs with fewer side effects.

In addition to its anti-inflammatory properties, Buddlenoid A has shown remarkable anticancer activity. Research conducted by a team at the University of California, San Francisco, revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and PARP cleavage. The study, published in Cancer Research, also highlighted the compound's ability to inhibit tumor growth in xenograft mouse models, further supporting its potential as a chemotherapeutic agent. Notably, the researchers identified the compound's unique ability to selectively target cancer cells while sparing normal cells, a feature that could reduce the adverse effects commonly associated with conventional chemotherapy.

The synthesis and structural modification of Buddlenoid A have also been a focal point of recent research. A 2024 paper in Organic Letters described an efficient total synthesis route for Buddlenoid A, which could facilitate large-scale production and further pharmacological studies. The synthetic approach involved a series of stereoselective reactions, including a key intramolecular Diels-Alder cyclization, to construct the compound's complex polycyclic framework. This advancement is critical for overcoming the limitations associated with the compound's natural extraction, which often yields low quantities and poses challenges for consistent supply.

Despite these promising developments, challenges remain in the clinical translation of Buddlenoid A. Pharmacokinetic studies have indicated that the compound exhibits low oral bioavailability, necessitating the development of novel drug delivery systems or structural analogs with improved absorption. Recent efforts have explored the use of nanoparticle-based carriers to enhance the compound's solubility and stability, as reported in a 2023 study in the International Journal of Pharmaceutics. Additionally, toxicological assessments are ongoing to ensure the compound's safety profile meets regulatory standards for human use.

In conclusion, Buddlenoid A (142750-32-1) represents a compelling area of research in chemical biology and medicine, with its diverse bioactivities and therapeutic potential. The recent studies underscore its value as a lead compound for drug development, particularly in inflammation and oncology. However, further research is needed to address its pharmacokinetic limitations and optimize its clinical applicability. As the scientific community continues to unravel the complexities of this compound, it holds the promise of contributing to the next generation of targeted and effective therapies.